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Compound of Interest

Compound Name: 3-Methoxy-2-methylaniline

Cat. No.: B139353 Get Quote

Essential Safety and Handling Guide for 3-
Methoxy-2-methylaniline
This guide provides immediate, essential safety and logistical information for handling 3-
Methoxy-2-methylaniline (CAS No. 19500-02-8) in a laboratory setting. The following

procedures are designed to ensure the safety of researchers, scientists, and drug development

professionals.

Hazard Identification and Classification
3-Methoxy-2-methylaniline is classified as harmful if swallowed.[1][2] As a primary aromatic

amine, it should be handled with care, as this class of compounds can be toxic, readily

absorbed through the skin, and may pose other health risks.[3][4]

Hazard Classification GHS Code Signal Word

Acute Toxicity, Oral (Category

4)
H302 Warning

Source:[2]

Physical and Chemical Properties
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Property Value Source

Molecular Formula C₈H₁₁NO [2]

Molecular Weight 137.18 g/mol [2]

Form Solid

Melting Point 27-28 °C

Flash Point
> 110 °C (> 230 °F) - closed

cup

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure. Aromatic amines can be

absorbed through the skin, making comprehensive protection essential.[3]

Protection Type Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile or Neoprene).

Inspect gloves before use.[5]

Prevents skin contact and

absorption.[3]

Eye/Face Protection
Safety goggles with side-

shields or a face shield.[5][6]

Protects eyes from splashes

and dust.

Skin and Body
Laboratory coat. Consider a

flame-resistant coat.[6]

Prevents contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[7] If ventilation is inadequate

or vapors/aerosols are

generated, use a NIOSH-

approved respirator with an

organic vapor cartridge.[7][8]

Minimizes inhalation exposure.
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4.1 Handling:

Ventilation: Always handle 3-Methoxy-2-methylaniline in a well-ventilated area, preferably

within a chemical fume hood.[1][7]

Avoid Contact: Wear the specified PPE to prevent any contact with skin and eyes.[1]

Prevent Dust/Aerosols: Avoid the formation of dust and aerosols during handling.[1]

Hygiene: Do not eat, drink, or smoke in the handling area.[1][9] Wash hands thoroughly after

handling the substance.[1]

Equipment: Use non-sparking tools to prevent ignition sources.[1]

4.2 Storage:

Container: Store in a tightly closed, properly labeled container.[1][10]

Location: Keep the container in a cool, dry, and well-ventilated place.[1][10]

Incompatibilities: Store away from incompatible materials such as strong oxidizing agents

and acids.[10][11]

Inspection: Regularly inspect storage areas for leaks or spills.[10]

Emergency Procedures
5.1 First Aid Measures:
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Exposure Route First Aid Procedure

Ingestion

If swallowed, rinse mouth with water.[1] Call a

poison control center or doctor for medical help.

[1] Do not induce vomiting.[1]

Skin Contact

Take off contaminated clothing immediately.[1]

Wash the affected area with soap and plenty of

water.[1] If skin irritation occurs, seek medical

advice.[9]

Eye Contact
Immediately rinse with pure water for at least 15

minutes.[1] Consult a doctor.[1]

Inhalation

Move the person to fresh air.[1] If breathing is

difficult, give oxygen.[1] Seek medical attention

if you feel unwell.[6]

5.2 Spill Response:

Evacuate: Evacuate personnel to a safe area and ensure adequate ventilation.[1]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical

enter drains.[1]

Clean-up:

Wear full PPE, including respiratory protection if necessary.[12]

Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite).[7]

Collect the absorbed material using spark-proof tools and place it into a suitable, closed

container for disposal.[1]

Decontamination: Clean the affected area thoroughly.

Disposal Plan
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Disposal of 3-Methoxy-2-methylaniline and its contaminated materials must be handled as

hazardous waste.

Waste Collection:

Collect waste in a designated, compatible, and clearly labeled hazardous waste container.

[7][12] The label should include the words "Hazardous Waste" and the full chemical name.

[7]

Do not mix with other waste streams unless directed by your institution's Environmental

Health and Safety (EHS) department.[7]

Storage of Waste:

Store the sealed waste container in a designated, secure area, preferably with secondary

containment.[7]

Final Disposal:

Arrange for pickup and disposal by a certified hazardous waste vendor, following all local,

state, and federal regulations.[1][9] Complete all necessary hazardous waste manifests or

tags as required by your institution.[7]

Workflow for Handling and Disposal
The following diagram outlines the complete workflow for the safe handling and disposal of 3-
Methoxy-2-methylaniline.
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Preparation & Handling

Waste Management & Disposal

Emergency Response

1. Conduct Risk Assessment

2. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

3. Handle in Chemical Fume Hood

4. Use & Store in Designated Area Spill Occurs

If Spill

Personal Exposure

If Exposure

5. Segregate as Hazardous Waste

6. Use Labeled, Sealed Container

7. Store Waste in Secure Area

8. Arrange EHS Pickup

Contain with Inert Material Follow First Aid Procedures

Collect for Disposal

Add to Waste

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of 3-Methoxy-2-methylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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